Cas no 933218-34-9 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 933218-34-9
• MF: C₁₉H₂₄N₄O₇S₂
• MW: 484.546462059021
• CID: 6612334
• PubChem ID: 27451211
• Update Time: 2025-10-23

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide
• AKOS002052026
• 933218-34-9
• N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-4-nitrobenzenesulfonamide
• N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide
• F2069-0102
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-4-nitrobenzenesulfonamide

• Inchi： 1S/C19H24N4O7S2/c1-30-19-5-3-2-4-18(19)21-11-13-22(14-12-21)31(26,27)15-10-20-32(28,29)17-8-6-16(7-9-17)23(24)25/h2-9,20H,10-15H2,1H3
• InChI Key： HFAVHOYGSHTYTM-UHFFFAOYSA-N
• SMILES： S(CCNS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 484.10864146g/mol
• Monoisotopic Mass: 484.10864146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide

Research Briefing on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide (CAS: 933218-34-9)

Recent studies on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide (CAS: 933218-34-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and piperazine moieties, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzyme pathways involved in inflammatory and neurodegenerative diseases.

One of the key findings from recent research is the compound's ability to selectively inhibit certain sulfotransferase enzymes, which play a critical role in the modulation of cellular signaling pathways. This inhibition has been shown to reduce inflammatory responses in preclinical models, suggesting potential applications in the treatment of conditions such as rheumatoid arthritis and multiple sclerosis. The specificity of this interaction underscores the compound's potential as a targeted therapeutic agent with minimized off-target effects.

Further investigations into the pharmacokinetic profile of 933218-34-9 have revealed favorable absorption and distribution properties, with notable stability in plasma. These characteristics enhance its viability as a drug candidate, although additional studies are required to fully elucidate its metabolic pathways and potential toxicity. Researchers have also explored structural analogs to optimize bioavailability and efficacy, with preliminary results indicating promising directions for future development.

In addition to its therapeutic potential, the compound has been utilized as a tool in chemical biology to probe sulfotransferase activity in cellular systems. Its fluorescent properties, when modified, allow for real-time tracking of enzyme inhibition, providing valuable insights into the dynamics of sulfonation reactions. This dual utility as both a therapeutic and a research tool further emphasizes its significance in the field.

Despite these advancements, challenges remain in the clinical translation of 933218-34-9. Issues such as scalability of synthesis, long-term safety, and formulation stability need to be addressed. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles, with the aim of advancing this compound into early-phase clinical trials within the next few years.

In conclusion, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-nitrobenzene-1-sulfonamide represents a compelling area of research with significant therapeutic and investigative potential. Continued exploration of its mechanisms and applications will likely yield further breakthroughs, positioning it as a noteworthy candidate in the evolving landscape of chemical biology and drug discovery.